Cas no 1256784-27-6 (4-Chloro-6-methyl-6,7-dihydro-5H-cyclopenta[D]pyrimidine)

4-Chloro-6-methyl-6,7-dihydro-5H-cyclopenta[D]pyrimidine is a heterocyclic compound featuring a fused cyclopentane-pyrimidine core with a chloro substituent at the 4-position and a methyl group at the 6-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro group enhances reactivity for further functionalization, while the methyl substitution contributes to steric and electronic modulation. Its rigid bicyclic framework offers stability, making it suitable for applications requiring precise molecular scaffolds. The compound is commonly utilized in medicinal chemistry for the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents.

4-Chloro-6-methyl-6,7-dihydro-5H-cyclopenta[D]pyrimidine structure

1256784-27-6 structure

Product Name:4-Chloro-6-methyl-6,7-dihydro-5H-cyclopenta[D]pyrimidine

CAS No:1256784-27-6

MF:C₈H₉ClN₂

MW:168.623460531235

CID:2143895

Update Time:2025-06-08

4-Chloro-6-methyl-6,7-dihydro-5H-cyclopenta[D]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
- 4-Chloro-6-methyl-6,7-dihydro-5H-cyclopenta[D]pyrimidine
- Inchi： 1S/C8H9ClN2/c1-5-2-6-7(3-5)10-4-11-8(6)9/h4-5H,2-3H2,1H3
- InChI Key： TXQJBTKTHRIGNM-UHFFFAOYSA-N
- SMILES： ClC1=C2C(CC(C)C2)=NC=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Topological Polar Surface Area: 25.8

4-Chloro-6-methyl-6,7-dihydro-5H-cyclopenta[D]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A089006676-250mg	4-Chloro-6-methyl-6,7-dihydro-5h-cyclopenta[d]pyrimidine	1256784-27-6	95%	250mg	$594.00	2023-09-03
Alichem	A089006676-1g	4-Chloro-6-methyl-6,7-dihydro-5h-cyclopenta[d]pyrimidine	1256784-27-6	95%	1g	$1635.00	2023-09-03